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Compound of Interest

Compound Name: Methyl 6-Nitroindole-3-acetate

CAS No.: 2097800-34-3

Cat. No.: B12335620

Get Quote

An In-depth Technical Resource for Researchers and Drug Development Professionals

As a cornerstone of innovation in pharmaceutical research and organic synthesis, the safe

handling of novel chemical entities is paramount. This guide provides a detailed safety and

handling protocol for Methyl 6-Nitroindole-3-acetate, a compound of interest in various

research and development applications. In the absence of a specific Safety Data Sheet (SDS),

this document synthesizes critical safety information from structurally related compounds and

established chemical safety principles to offer a comprehensive resource for laboratory

personnel.

The insights herein are grounded in the fundamental principles of chemical reactivity and

toxicology associated with the nitroindole and methyl acetate functional groups. This guide is

designed to empower researchers with the knowledge to implement self-validating safety

protocols, ensuring a secure and compliant laboratory environment.

Section 1: Hazard Identification and Classification
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Methyl 6-Nitroindole-3-acetate is not extensively characterized in publicly available safety

literature. Therefore, a precautionary approach is warranted, drawing analogies from related

nitroaromatic and indole compounds. The primary hazards are anticipated to be associated

with its nitro functional group and the indole nucleus.

Based on aggregated GHS information for similar compounds, the following hazard

classifications should be considered[1]:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[1][2][3].

Skin Corrosion/Irritation: Causes skin irritation[2][4].

Serious Eye Damage/Eye Irritation: Causes serious eye irritation[2][4][5].

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[2][4][5].

Precautionary Statements:

Prevention: Avoid breathing dust/fumes/gas/mist/vapors/spray. Wash skin thoroughly after

handling. Do not eat, drink, or smoke when using this product. Use only outdoors or in a

well-ventilated area. Wear protective gloves/protective clothing/eye protection/face

protection.[2]

Response: If skin irritation occurs, get medical advice/attention. If eye irritation persists, get

medical advice/attention.[6]

Section 2: Chemical and Physical Properties
A summary of the known and predicted physicochemical properties of Methyl 6-Nitroindole-3-
acetate and related compounds is presented below. This information is crucial for

understanding its behavior under various laboratory conditions.
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Property Value/Information Source

Molecular Formula C₁₁H₁₀N₂O₄ N/A

Molecular Weight 234.21 g/mol N/A

Appearance Expected to be a solid [3]

Melting Point

Not available. For the related

3-Methyl-6-nitro-1H-indazole:

184.0 to 188.0 °C

Solubility

Likely soluble in organic

solvents like Chloroform and

Methanol (slightly)

[3]

Storage Condition

Store in a cool, dry, well-

ventilated place. Keep

container tightly sealed.[2][7]

[8]

N/A

Section 3: Safe Handling and Storage Protocols
Adherence to stringent handling and storage procedures is critical to mitigate the risks

associated with Methyl 6-Nitroindole-3-acetate.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary line of defense against chemical exposure is the implementation of robust

engineering controls.

Ventilation: All manipulations of Methyl 6-Nitroindole-3-acetate should be conducted in a

certified chemical fume hood to minimize inhalation exposure.[2]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[5]
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Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber) to prevent skin

contact.[3][5]

Body Protection: A lab coat or chemical-resistant apron should be worn.

Respiratory Protection: If engineering controls are insufficient, a NIOSH-approved

respirator with an appropriate cartridge for organic vapors and particulates should be

used.[9]

General Handling Procedures
Avoid the formation of dust and aerosols.

Ground/bond container and receiving equipment to prevent static discharge, especially when

handling flammable solvents.[6][9]

Keep away from heat, sparks, open flames, and other ignition sources.[6][9][10]

Wash hands thoroughly after handling.[2][5]

Storage Requirements
Proper storage is essential to maintain the integrity of the compound and prevent hazardous

situations.

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[2][8]

Keep containers tightly closed when not in use.[7][8][9]

Protect from direct sunlight.[9]

Section 4: Emergency Procedures and First Aid
Prompt and appropriate action is crucial in the event of an emergency.

First-Aid Measures
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Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing. Call a POISON CENTER or doctor if you feel unwell.[2][8]

Skin Contact: If on skin, wash with plenty of soap and water. If skin irritation occurs, seek

medical advice/attention. Take off contaminated clothing and wash it before reuse.[2][8]

Eye Contact: If in eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[2][6][8]

Ingestion: If swallowed, rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, or carbon

dioxide.[11]

Unsuitable Extinguishing Media: Do not use a heavy water stream.[11]

Specific Hazards: May emit toxic fumes (carbon oxides, nitrogen oxides) under fire

conditions.[10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[9][11]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment.[11]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[9]

Methods for Cleaning Up: Absorb spillage with non-combustible, absorbent material. Collect

and place in a suitable container for disposal.[9][11]
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Section 5: Experimental Workflows and Safety
Integration
The following diagrams illustrate the integration of safety protocols into standard laboratory

workflows involving Methyl 6-Nitroindole-3-acetate.

Chemical Handling Workflow
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Caption: Decision-making process for an exposure event.

Section 6: Toxicological Information
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Detailed toxicological data for Methyl 6-Nitroindole-3-acetate is not available. The

toxicological properties are inferred from related compounds.

Acute Effects: Harmful if swallowed, inhaled, or in contact with skin. Causes irritation to the

skin, eyes, and respiratory tract. [1][2][3]* Chronic Effects: No information is available on the

long-term effects of exposure. As with many nitroaromatic compounds, caution should be

exercised to avoid repeated or prolonged exposure.

Section 7: Disposal Considerations
All waste materials containing Methyl 6-Nitroindole-3-acetate should be handled as

hazardous chemical waste.

Dispose of contents/container to an approved waste disposal plant. [5]* Do not allow the

material to be released into the environment. [9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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